Cas no 2034342-42-0 (3-(dimethylamino)-N-[2-(pyrimidin-5-yl)ethyl]benzamide)

• Product Name: 3-(dimethylamino)-N-[2-(pyrimidin-5-yl)ethyl]benzamide
• CAS No: 2034342-42-0
• MF: C₁₅H₁₈N₄O
• MW: 270.3296
• CID: 5350050
• Update Time: 2025-07-19

3-(dimethylamino)-N-[2-(pyrimidin-5-yl)ethyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 3-(dimethylamino)-N-(2-pyrimidin-5-ylethyl)benzamide
• 3-(dimethylamino)-N-(2-(pyrimidin-5-yl)ethyl)benzamide
• 3-(dimethylamino)-N-[2-(pyrimidin-5-yl)ethyl]benzamide

• Inchi： 1S/C15H18N4O/c1-19(2)14-5-3-4-13(8-14)15(20)18-7-6-12-9-16-11-17-10-12/h3-5,8-11H,6-7H2,1-2H3,(H,18,20)
• InChI Key： DNNIQQJDZRKCSR-UHFFFAOYSA-N
• SMILES： O=C(C1C([H])=C([H])C([H])=C(C=1[H])N(C([H])([H])[H])C([H])([H])[H])N([H])C([H])([H])C([H])([H])C1=C([H])N=C([H])N=C1[H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 302
• XLogP3: 1.6
• Topological Polar Surface Area: 58.1

Additional information on 3-(dimethylamino)-N-[2-(pyrimidin-5-yl)ethyl]benzamide

Professional Introduction to Compound with CAS No. 2034342-42-0 and Product Name: 3-(dimethylamino)-N-[2-(pyrimidin-5-yl)ethyl]benzamide

The compound with the CAS number 2034342-42-0 and the product name 3-(dimethylamino)-N-[2-(pyrimidin-5-yl)ethyl]benzamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular framework of this compound incorporates several key functional groups, including a dimethylamino group, a pyrimidine ring, and an amide linkage, which contribute to its unique chemical properties and biological activities.

Recent research in the field of cheminformatics has highlighted the importance of heterocyclic compounds in the design of novel therapeutic agents. The presence of the pyrimidin-5-yl moiety in the structure of 3-(dimethylamino)-N-[2-(pyrimidin-5-yl)ethyl]benzamide positions it as a promising candidate for further exploration in drug discovery. Pyrimidine derivatives are well-documented for their role in various biological processes, including DNA synthesis and repair, making them attractive scaffolds for developing new medications.

In particular, the combination of the dimethylamino group and the benzamide moiety contributes to the compound's pharmacological profile. The dimethylamino group is known for its ability to enhance solubility and bioavailability, while the benzamide group is often associated with anti-inflammatory and analgesic properties. These characteristics make 3-(dimethylamino)-N-[2-(pyrimidin-5-yl)ethyl]benzamide a compelling subject for further investigation.

Current studies in medicinal chemistry have been focusing on optimizing the pharmacokinetic properties of small molecule drugs. The structural features of this compound suggest that it may exhibit favorable pharmacokinetic profiles, including good oral bioavailability and reasonable metabolic stability. These attributes are crucial for the development of drugs that can be administered orally and maintain efficacy over prolonged periods.

Moreover, computational modeling and molecular docking studies have been instrumental in understanding the interactions between this compound and biological targets. The pyrimidin-5-yl group is particularly interesting as it can form hydrogen bonds with nucleophilic residues in protein targets, potentially leading to high affinity binding. This interaction is critical for designing drugs that can selectively inhibit specific biological pathways.

Several recent publications have demonstrated the utility of similar structural motifs in developing therapeutic agents. For instance, pyrimidine-based compounds have been explored for their potential in treating diseases such as cancer, infectious diseases, and neurological disorders. The benzamide moiety has also been widely used in drug design due to its versatility in modulating biological activities.

The synthesis of 3-(dimethylamino)-N-[2-(pyrimidin-5-yl)ethyl]benzamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. These synthetic strategies ensure high yield and purity, which are essential for subsequent pharmacological testing.

In conclusion, 3-(dimethylamino)-N-[2-(pyrimidin-5-yl)ethyl]benzamide represents a promising candidate for further development in pharmaceutical research. Its unique structural features, combined with recent advancements in drug design methodologies, position it as a valuable compound for exploring new therapeutic interventions. Continued research into its biological activities and pharmacokinetic properties will be crucial in determining its potential as a lead compound for future drug development.